Cas no 1999085-89-0 (4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid)

• Product Name: 4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid
• CAS No: 1999085-89-0
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5638305
• PubChem ID: 165941369
• Update Time: 2025-09-26

4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1999085-89-0
• EN300-28275403
• 4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
• 4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

• Inchi： 1S/C11H19NO4/c1-4-6-16-11(15)12-9(10(13)14)7-8(3)5-2/h4,8-9H,1,5-7H2,2-3H3,(H,12,15)(H,13,14)
• InChI Key： CRZUDUQDIBYZKO-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)CC)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų